Cas no 2748251-91-2 (5-Pyrimidinol, 2-(4-ethylphenyl)-)

• Product Name: 5-Pyrimidinol, 2-(4-ethylphenyl)-
• CAS No: 2748251-91-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD32666477
• CID: 5240418
• Update Time: 2025-06-08

5-Pyrimidinol, 2-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 2-(4-ethylphenyl)-

• MDL： MFCD32666477
• Inchi： 1S/C12H12N2O/c1-2-9-3-5-10(6-4-9)12-13-7-11(15)8-14-12/h3-8,15H,2H2,1H3
• InChI Key： YJFAMUTWWPCVRT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CC)C=C2)=NC=C(O)C=N1

Additional information on 5-Pyrimidinol, 2-(4-ethylphenyl)-

Introduction to 5-Pyrimidinol, 2-(4-ethylphenyl) and Its CAS No. 2748251-91-2

5-Pyrimidinol, 2-(4-ethylphenyl), identified by the chemical abstracts service number 2748251-91-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in drug discovery and therapeutic development. The compound belongs to the pyrimidine derivatives family, which is well-documented for its role in various biological processes and medicinal properties.

The molecular structure of 5-Pyrimidinol, 2-(4-ethylphenyl) features a pyrimidine core substituted with a hydroxyl group at the 5-position and an ethylphenyl group at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive agents. The presence of the hydroxyl group enhances its solubility in polar solvents, while the aromatic ethylphenyl moiety contributes to favorable interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in human diseases. 5-Pyrimidinol, 2-(4-ethylphenyl) has been explored as a potential lead compound in this context. Its pyrimidine core is a common motif in many pharmacologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. The substitution pattern in this compound allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further optimization.

One of the most compelling aspects of 5-Pyrimidinol, 2-(4-ethylphenyl) is its reported activity as an inhibitor of certain kinases and other enzymes implicated in metabolic disorders. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are known to play roles in inflammatory responses and immune regulation. These findings have opened up new avenues for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-Pyrimidinol, 2-(4-ethylphenyl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The development of scalable synthetic routes is crucial for transitioning this compound from laboratory research to industrial production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-Pyrimidinol, 2-(4-ethylphenyl) with its target proteins. These studies provide insights into key pharmacophoric elements responsible for its bioactivity, guiding medicinal chemists in designing next-generation analogs with enhanced potency and selectivity. Techniques such as docking simulations and molecular dynamics simulations have been widely used to predict binding affinities and optimize drug-like properties.

The pharmacological profile of 5-Pyrimidinol, 2-(4-ethylphenyl) has been evaluated through both in vitro and in vivo experiments. In cell-based assays, the compound has shown selective inhibition of target enzymes with minimal off-target effects. Preclinical studies in animal models have further supported its potential as a therapeutic agent by demonstrating efficacy in disease models relevant to its intended applications. These preclinical findings have laid the groundwork for initiating clinical trials to assess its safety and efficacy in human subjects.

The regulatory landscape for approving new pharmaceuticals necessitates rigorous testing to ensure safety and efficacy before market approval. As part of this process, comprehensive toxicological studies are conducted to evaluate the potential adverse effects of compounds like 5-Pyrimidinol, 2-(4-ethylphenyl) at various doses. These studies include acute toxicity tests, chronic toxicity assessments, genotoxicity evaluations, and reproductive toxicity studies to provide a thorough understanding of its safety profile.

The future prospects for 5-Pyrimidinol, 2-(4-ethylphenyl) are promising given its unique structural features and biological activity. Ongoing research aims to explore its potential applications beyond enzyme inhibition, such as modulation of ion channels or interaction with nucleic acids. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through preclinical development towards clinical translation.

In conclusion,5-Pyrimidinol, CAS No. 2748251-91-2, represents a significant advancement in medicinal chemistry with its potential as a therapeutic agent against various human diseases. Its structural design offers multiple opportunities for further optimization through synthetic chemistry innovations and computational modeling techniques. As research continues to uncover new biological targets and mechanisms,5-Pyrimidinol, CAS No. 2748251-91-2, is poised to play a crucial role in developing next-generation pharmaceuticals that address unmet medical needs.